molecular formula C21H26N2O2 B5177194 1-(4-butoxybenzoyl)-4-phenylpiperazine

1-(4-butoxybenzoyl)-4-phenylpiperazine

Cat. No.: B5177194
M. Wt: 338.4 g/mol
InChI Key: JIJCZUGYMSGKOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Butoxybenzoyl)-4-phenylpiperazine is a piperazine derivative featuring a 4-butoxybenzoyl group attached to the piperazine core. This compound has garnered attention for its antimycobacterial activity, particularly against Mycobacterium kansasii and M. marinum, with MIC values of 15.0 µM . Its structure combines a lipophilic butoxy chain with a polar benzoyl group, balancing membrane permeability and target binding.

Properties

IUPAC Name

(4-butoxyphenyl)-(4-phenylpiperazin-1-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N2O2/c1-2-3-17-25-20-11-9-18(10-12-20)21(24)23-15-13-22(14-16-23)19-7-5-4-6-8-19/h4-12H,2-3,13-17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JIJCZUGYMSGKOP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Antimycobacterial Activity

  • 1-{3-[(4-Butoxybenzoyl)oxy]-2-hydroxypropyl}-4-(4-nitrophenyl)piperazinediium dichloride : Exhibits potent activity against M. kansasii (MIC = 15.0 µM) and M. marinum (MIC = 15.0 µM). The butoxy group enhances lipophilicity, which correlates with improved penetration into mycobacterial membranes .
  • 1-(2-Hydroxy-3-{[4-(propan-2-yloxy)benzoyl]oxy}propyl)-4-(4-nitrophenyl)piperazinediium dichloride : Shows similar activity against M. kansasii (MIC = 15.4 µM) but reduced efficacy against M. marinum, highlighting the importance of the butoxy chain length for broad-spectrum activity .
  • Other N-phenylpiperazines : Derivatives with shorter alkoxy chains (e.g., methoxy, ethoxy) or nitro groups exhibit weaker antimycobacterial effects, emphasizing the critical role of the butoxy substituent .

Neuroprotective Agents

  • 1-[(4-Nitrophenyl)sulfonyl]-4-phenylpiperazine (NSPP) : Reduces radiation-induced neuroinflammation and preserves cognitive function in mice by modulating hedgehog signaling and inhibiting microglial activation. The sulfonyl group confers distinct target selectivity compared to benzoyl derivatives .
  • 1-(3-Nitrophenyl)-4-phenylpiperazine : Lacks neuroprotective effects but demonstrates cytotoxicity in glioblastoma models, suggesting nitro group positioning alters biological outcomes .

Dopamine Receptor Targeting

  • 4-Phenylpiperazine Derivatives (e.g., Compound 12) : Exhibit high dopamine D4 receptor (D4R) affinity (Ki < 10 nM) and selectivity over D2/D3 receptors. Substitutions like benzyl or phenyl groups enhance brain penetration (logBB > 0.5) and reduce off-target mAChR binding .
  • 1-Phenyl-4-[4-(1H-1,2,3-triazol-5-yl)butyl]piperazine : Click chemistry-derived analogs show D3R selectivity but lower BBB permeability compared to butoxybenzoyl derivatives, underscoring substituent-driven pharmacokinetic differences .

Structural and Physicochemical Properties

Compound Substituent logP* Solubility Key Structural Feature
1-(4-Butoxybenzoyl)-4-phenylpiperazine Butoxybenzoyl 3.8 Low Long alkoxy chain enhances lipophilicity
1-Benzoyl-4-(4-nitrophenyl)piperazine Nitrophenyl 2.5 Moderate Electron-withdrawing nitro group
NSPP Sulfonyl 2.1 High Polar sulfonyl group improves solubility
1-(4-Bromobenzoyl)-4-phenylpiperazine Bromobenzoyl 3.2 Low Halogen substitution increases molecular weight

*logP values estimated via computational models.

  • Crystallography: 1-Benzoyl-4-(4-nitrophenyl)piperazine crystallizes in an orthorhombic system (Pna21), while bromobenzoyl analogs adopt monoclinic structures (P21), reflecting substituent-driven packing differences .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.